ethyl 4-{[(4-ethylphenyl)methyl]amino}-6-fluoro-2-oxo-1,2-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 4-[(4-ethylphenyl)methylamino]-6-fluoro-2-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C21H21FN2O3/c1-3-13-5-7-14(8-6-13)12-23-19-16-11-15(22)9-10-17(16)24-20(25)18(19)21(26)27-4-2/h5-11H,3-4,12H2,1-2H3,(H2,23,24,25)
• InChI Key: VNULOSUTLZNNDN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC2=C(C(=O)NC3=C2C=C(C=C3)F)C(=O)OCC
• Molecular Formula: C21H21FN2O3
• Molecular Weight: 368.4 g/mol

Description

This compound is a derivative of quinoline, a type of heterocyclic compound. Quinolines have a wide range of applications in medicinal chemistry due to their presence in many biologically active natural products.

Chemical Reactions Analysis

Quinoline derivatives can participate in a variety of chemical reactions. For instance, they can undergo Smiles rearrangement, a type of molecular rearrangement reaction. The exact reactions this compound can undergo would depend on the specific substituents and their positions.

Scientific Research Applications

Cancer Treatment

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Microbial Infections

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Treatment of Various Disorders

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Antiviral Activity

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Anti-inflammatory Activity

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Antioxidant Activity

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Antidiabetic Activity

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Antimalarial Activity

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Mechanism of Action

Target of Action

It is known that many indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . For example, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to have antiviral activity, suggesting they may interfere with viral replication pathways .

Result of Action

Given the broad-spectrum biological activities of indole derivatives, it can be inferred that this compound may have diverse molecular and cellular effects .

Future Directions

Quinoline derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may explore new synthesis methods, potential biological applications, and more efficient reactions.